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Compound of Interest

Compound Name: Vinylcyclopentane

Cat. No.: B1346689 Get Quote

For laboratory professionals engaged in research, development, and scientific exploration, the

safe handling of chemical compounds is paramount. This document provides essential safety

and logistical information for the use of Vinylcyclopentane (CAS No. 3742-34-5), a highly

flammable liquid. Adherence to these guidelines is critical for ensuring personal safety and

maintaining a secure research environment.

Essential Safety Information
Vinylcyclopentane is classified as a highly flammable liquid and vapor.[1][2][3] Its primary

hazards include fire risk and potential irritation to the eyes and skin.[4] Proper personal

protective equipment (PPE) and handling procedures are crucial to mitigate these risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling vinylcyclopentane.

The following table summarizes the required equipment.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standards. A face shield

should be worn when there is

a splash hazard.[2][3]

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use.[2][3]

Prevents skin contact, which

may cause irritation.

Respiratory Protection

An air-purifying respirator with

an appropriate organic vapor

cartridge (type ABEK

(EN14387) respirator filter or

equivalent).[2]

Protects against inhalation of

vapors, which can cause

respiratory irritation.

Protective Clothing

A flame-retardant lab coat or

coveralls. Closed-toe shoes

are mandatory.

Minimizes skin exposure and

protects against fire hazards.

Quantitative Data Summary
The following table outlines key quantitative data for vinylcyclopentane.

Property Value

CAS Number 3742-34-5[2][3][5][6]

Molecular Formula C₇H₁₂[5][6]

Molecular Weight 96.17 g/mol [2][3][5][6]

Boiling Point 97 °C (lit.)[2][5]

Flash Point 10 °C (50 °F) - closed cup[2][3]

Density 0.704 g/mL at 25 °C (lit.)[2][5]
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Occupational Exposure Limits (OELs)
Specific occupational exposure limits for vinylcyclopentane have not been established.

However, for the structurally related compound, cyclopentane, the following limits are

recommended and can be used as a conservative guideline. It is crucial to note that these are

for a different substance and should be applied with caution.

Organization Limit

NIOSH REL TWA 600 ppm (1720 mg/m³)[1][2][4]

ACGIH TLV TWA 600 ppm[4]

TWA (Time-Weighted Average): The average exposure over an 8-hour workday.

Experimental Protocols: Safe Handling and Disposal
A systematic approach to handling and disposal is essential for minimizing risks associated

with vinylcyclopentane.

Handling Procedure
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary PPE and have it readily available.

Ground all equipment to prevent static electricity discharge, a potential ignition source.[7]

Have a fire extinguisher (CO₂, dry chemical, or foam) and a spill kit accessible.[7]

Dispensing and Use:

Use only non-sparking tools.[7]

Keep containers tightly closed when not in use.

Avoid contact with strong oxidizing agents.
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Keep away from heat, sparks, and open flames.[7]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.

Decontaminate the work area.

Disposal Plan
Vinylcyclopentane and any contaminated materials must be treated as hazardous waste.

Waste Collection:

Collect waste in a clearly labeled, sealed, and chemically compatible container.

Do not mix with other waste streams unless explicitly permitted.

Storage:

Store waste containers in a cool, dry, and well-ventilated area designated for hazardous

waste.

Keep away from ignition sources.

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.[7] Do not empty into drains.[8]

Visualizing Safety Workflows
The following diagrams illustrate the logical flow of safe handling procedures and the

relationship between the hazards of vinylcyclopentane and the corresponding protective

measures.
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Safe Handling Workflow for Vinylcyclopentane

1. Preparation
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Caption: A step-by-step workflow for the safe handling and disposal of vinylcyclopentane.
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Vinylcyclopentane: Hazards and Corresponding PPE
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Caption: Relationship between vinylcyclopentane hazards and the required personal

protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1346689#personal-protective-
equipment-for-handling-vinylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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